Cas no 897758-47-3 (2,6-dimethyl-4-1-methyl-4-(morpholin-4-yl)-1H-pyrazolo3,4-dpyrimidin-6-ylmorpholine)

• Product Name: 2,6-dimethyl-4-1-methyl-4-(morpholin-4-yl)-1H-pyrazolo3,4-dpyrimidin-6-ylmorpholine
• CAS No: 897758-47-3
• MF: C₁₆H₂₄N₆O₂
• MW: 332.400762557983
• CID: 5513568
• Update Time: 2025-07-13

2,6-dimethyl-4-1-methyl-4-(morpholin-4-yl)-1H-pyrazolo3,4-dpyrimidin-6-ylmorpholine Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-4-(1-methyl-4-morpholin-4-ylpyrazolo[3,4-d]pyrimidin-6-yl)morpholine
• 2,6-dimethyl-4-1-methyl-4-(morpholin-4-yl)-1H-pyrazolo3,4-dpyrimidin-6-ylmorpholine

• Inchi： 1S/C16H24N6O2/c1-11-9-22(10-12(2)24-11)16-18-14-13(8-17-20(14)3)15(19-16)21-4-6-23-7-5-21/h8,11-12H,4-7,9-10H2,1-3H3
• InChI Key： UTYOSIVCECGLOY-UHFFFAOYSA-N
• SMILES： C1(N2CC(C)OC(C)C2)=NC(N2CCOCC2)=C2C=NN(C)C2=N1

Additional information on 2,6-dimethyl-4-1-methyl-4-(morpholin-4-yl)-1H-pyrazolo3,4-dpyrimidin-6-ylmorpholine

2,6-dimethyl-4-(1-methyl-4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-6-yl)morpholine (CAS No. 897758-47-3): An Overview

2,6-dimethyl-4-(1-methyl-4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-6-yl)morpholine (CAS No. 897758-47-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of 2,6-dimethyl-4-(1-methyl-4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-6-yl)morpholine is characterized by a central pyrazolo[3,4-d]pyrimidine core substituted with morpholine and methyl groups. The morpholine moiety is particularly noteworthy as it contributes to the compound's solubility and bioavailability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 2,6-dimethyl-4-(1-methyl-4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-6-yl)morpholine exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, this compound has also shown promise in cancer research. A preclinical study conducted by researchers at the National Cancer Institute demonstrated that 2,6-dimethyl-4-(1-methyl-4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-6-yl)morpholine selectively targets and inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

The pharmacokinetic properties of 2,6-dimethyl-4-(1-methyl-4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-6-yl)morpholine have also been extensively studied. Research indicates that this compound has favorable oral bioavailability and a long half-life, which are crucial factors for its potential use as an oral medication. These properties make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,6-dimethyl-4-(1-methyl-4-(morpholin-4-yl)-1H-pyrazolo[3,4-d]pyrimidin-6-yl)morpholine in various indications. Early results from Phase I trials have shown promising outcomes with no significant adverse effects reported. These findings have paved the way for more advanced clinical trials to further investigate its therapeutic potential.

In conclusion, 2,6-dimethyl-4-(1-methyl-4-(morpholin-4-y l)-1H-pyrazolo[3 , 4 - d ] p y r i m i d i n - 6 - y l ) m o r p h o l i n e (CAS No. 897758 - 4 7 - 3) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structure and favorable pharmacokinetic properties make it an attractive candidate for drug development in areas such as inflammation and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use in clinical practice.